Cas no 2228204-82-6 (3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol
• CAS No: 2228204-82-6
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6313851
• PubChem ID: 165973706
• Update Time: 2025-10-28

3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol
• 2228204-82-6
• EN300-1797637

• Inchi： 1S/C9H15NOS/c1-7-3-8(12-4-7)9(2,5-10)6-11/h3-4,11H,5-6,10H2,1-2H3
• InChI Key： KUEPQHIQONMVPG-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C)(CO)CN

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol

Comprehensive Guide to 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol (CAS No. 2228204-82-6): Properties, Applications, and Market Insights

The compound 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol (CAS No. 2228204-82-6) is a specialized organic molecule with a unique structural framework. This amino alcohol derivative features a thiophene ring substitution, making it an intriguing subject for pharmaceutical and material science research. As researchers increasingly explore heterocyclic compounds for drug discovery, this molecule has gained attention for its potential applications in medicinal chemistry and beyond.

Chemically classified as a branched-chain amino alcohol, this compound combines the reactivity of both amine and alcohol functional groups. The presence of the 4-methylthiophene moiety contributes to its distinctive electronic properties, which are currently being investigated for various applications. Recent studies in bioactive molecule design have highlighted similar structures as promising scaffolds for developing new therapeutic agents.

The synthesis of 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol typically involves multi-step organic reactions, with careful control of stereochemistry being crucial for certain applications. Pharmaceutical researchers are particularly interested in this compound's potential as a chiral building block for drug development, especially in the creation of central nervous system (CNS) active compounds. The global market for such specialized intermediates is projected to grow significantly, driven by increasing demand for precision medicine and targeted therapies.

Beyond pharmaceutical applications, this compound shows promise in materials science. Its molecular structure suggests potential utility in developing advanced functional materials, particularly in the field of organic electronics. The thiophene-containing backbone may contribute to interesting electronic properties relevant to organic semiconductors and conductive polymers, areas that are currently experiencing rapid growth due to the push for flexible electronics and wearable technology.

Quality control of 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol requires sophisticated analytical techniques. Standard characterization includes NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and confirm structural integrity. The compound's stability profile is currently under investigation, with preliminary data suggesting proper storage conditions to maintain its chemical properties over time.

Recent patent literature reveals growing interest in derivatives of this compound, particularly for neurological disorder treatments and pain management therapies. The amino alcohol pharmacophore is recognized as a valuable structural element in drug design, often associated with improved blood-brain barrier penetration and target engagement. These characteristics make it particularly relevant to current research trends in neurodegenerative disease therapeutics.

From a commercial perspective, 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol is classified as a high-value chemical intermediate with limited but growing availability. Suppliers typically offer it in research quantities, with pricing reflecting its specialized nature. The compound's market position aligns with the broader trend toward custom synthesis and tailor-made molecular building blocks for drug discovery programs.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for amino alcohol compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation controls are recommended during handling. Researchers are advised to consult the most recent safety data sheets for specific handling instructions.

The future outlook for 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol appears promising, particularly as drug discovery efforts continue to explore novel heterocyclic scaffolds. Its combination of amino alcohol functionality with thiophene aromaticity creates multiple vectors for structural modification, making it a versatile starting point for medicinal chemistry programs. The compound's potential applications in material science further broaden its significance in scientific research.

For researchers working with this compound, several key questions frequently arise: What are the optimal conditions for stereoselective synthesis? How does the methylthiophene substitution influence biological activity? What analytical methods best characterize this amino alcohol derivative? These questions reflect the compound's complexity and the ongoing research interest in its properties and applications.

As the scientific community continues to investigate 3-amino-2-methyl-2-(4-methylthiophen-2-yl)propan-1-ol, its role in advancing both pharmaceutical research and material innovation is becoming increasingly apparent. The compound represents an excellent example of how molecular design can create versatile building blocks with multiple potential applications across different scientific disciplines.